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Bakkenolide IIIa Bakkenolide IIIa
Brand Name: Vulcanchem
CAS No.: 915289-60-0
VCID: VC0161260
InChI: InChI=1S/C24H32O6S/c1-7-14(2)21(26)30-20-19-17(29-18(25)10-11-31-6)9-8-15(3)23(19,5)13-24(20)16(4)12-28-22(24)27/h7,10-11,15,17,19-20H,4,8-9,12-13H2,1-3,5-6H3
SMILES: CC=C(C)C(=O)OC1C2C(CCC(C2(CC13C(=C)COC3=O)C)C)OC(=O)C=CSC
Molecular Formula: C24H32O6S
Molecular Weight: 448.574

Bakkenolide IIIa

CAS No.: 915289-60-0

Reference Standards

VCID: VC0161260

Molecular Formula: C24H32O6S

Molecular Weight: 448.574

Bakkenolide IIIa - 915289-60-0

CAS No. 915289-60-0
Product Name Bakkenolide IIIa
Molecular Formula C24H32O6S
Molecular Weight 448.574
IUPAC Name [3a,4-dimethyl-4'-methylidene-7-(3-methylsulfanylprop-2-enoyloxy)-2'-oxospiro[3,4,5,6,7,7a-hexahydro-1H-indene-2,3'-oxolane]-1-yl] 2-methylbut-2-enoate
Standard InChI InChI=1S/C24H32O6S/c1-7-14(2)21(26)30-20-19-17(29-18(25)10-11-31-6)9-8-15(3)23(19,5)13-24(20)16(4)12-28-22(24)27/h7,10-11,15,17,19-20H,4,8-9,12-13H2,1-3,5-6H3
Standard InChIKey LWJFULOPSWJZSL-BZNVVBPTSA-N
SMILES CC=C(C)C(=O)OC1C2C(CCC(C2(CC13C(=C)COC3=O)C)C)OC(=O)C=CSC
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PubChem Compound 77993299
Last Modified Nov 14 2021
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